Cas no 1215632-94-2 (3-Methoxy-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-Methoxy-1H-pyrazole-4-carbaldehyde
• CAS No: 1215632-94-2
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 1075642
• PubChem ID: 28875392
• Update Time: 2025-10-28

3-Methoxy-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-1H-pyrazole-4-carbaldehyde
• 3-Pyridin-2-yl-1H-pyrazole-4-carbaldehyde
• EN300-6497857
• Z1198187051
• SB21949
• 1215632-94-2
• CS-0216950
• AKOS006227901
• P10701
• MFCD09258814
• 5-methoxy-1H-pyrazole-4-carbaldehyde

• MDL： MFCD09258814
• Inchi： 1S/C5H6N2O2/c1-9-5-4(3-8)2-6-7-5/h2-3H,1H3,(H,6,7)
• InChI Key： OSCWQGXDMIFQHT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)C=NN1

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55Ų

Additional information on 3-Methoxy-1H-pyrazole-4-carbaldehyde

Recent Advances in the Application of 3-Methoxy-1H-pyrazole-4-carbaldehyde (CAS: 1215632-94-2) in Chemical Biology and Pharmaceutical Research

3-Methoxy-1H-pyrazole-4-carbaldehyde (CAS: 1215632-94-2) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and anticancer drugs. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of novel small-molecule therapeutics. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic applications.

One of the most notable developments in the use of 3-Methoxy-1H-pyrazole-4-carbaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the pyrazole scaffold has been widely explored for its ability to modulate kinase activity. Recent studies have demonstrated that derivatives of 3-Methoxy-1H-pyrazole-4-carbaldehyde exhibit potent inhibitory effects against specific kinases, such as JAK2 and EGFR, which are implicated in various malignancies. These findings underscore the compound's potential as a building block for the development of next-generation kinase inhibitors with improved selectivity and efficacy.

In addition to its applications in kinase inhibition, 3-Methoxy-1H-pyrazole-4-carbaldehyde has also been investigated for its antimicrobial properties. Researchers have synthesized a series of pyrazole-based derivatives using this compound as a starting material and evaluated their activity against a range of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. These findings suggest that 3-Methoxy-1H-pyrazole-4-carbaldehyde could serve as a valuable scaffold for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another area of interest is the compound's potential in anticancer drug development. Recent studies have explored the use of 3-Methoxy-1H-pyrazole-4-carbaldehyde in the synthesis of hybrid molecules that combine pyrazole and other pharmacophores, such as chalcones or indoles. These hybrid compounds have shown promising cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that these derivatives induce apoptosis and inhibit cell proliferation through multiple pathways, making them attractive candidates for further preclinical evaluation.

The synthesis of 3-Methoxy-1H-pyrazole-4-carbaldehyde has also seen advancements in recent years. Traditional methods often involve multi-step reactions with low yields, but newer approaches, such as microwave-assisted synthesis and catalytic methods, have improved efficiency and scalability. These innovations are critical for enabling large-scale production of the compound and its derivatives, which is essential for advancing their therapeutic applications. Furthermore, computational studies have provided insights into the structure-activity relationships (SAR) of pyrazole derivatives, aiding in the rational design of more potent and selective compounds.

Despite these promising developments, challenges remain in the clinical translation of 3-Methoxy-1H-pyrazole-4-carbaldehyde-based therapeutics. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the growing body of research on this compound and its derivatives highlights its potential to address unmet medical needs in oncology, infectious diseases, and beyond. Future studies should focus on optimizing the chemical and pharmacological properties of these compounds to enhance their therapeutic potential.

In conclusion, 3-Methoxy-1H-pyrazole-4-carbaldehyde (CAS: 1215632-94-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and anticancer drug development underscore its broad utility. Continued research and innovation in the synthesis and optimization of its derivatives will be crucial for unlocking its full potential in drug discovery. This research brief provides a snapshot of the latest advancements in this field, offering valuable insights for researchers and industry professionals alike.